Cas no 1805325-04-5 (5-(Chloromethyl)-3-(difluoromethyl)-2,4-dimethoxypyridine)

• Product Name: 5-(Chloromethyl)-3-(difluoromethyl)-2,4-dimethoxypyridine
• CAS No: 1805325-04-5
• MF: C₉H₁₀ClF₂NO₂
• MW: 237.631008625031
• CID: 4852052
• Update Time: 2025-05-20

5-(Chloromethyl)-3-(difluoromethyl)-2,4-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-(difluoromethyl)-2,4-dimethoxypyridine

• Inchi： 1S/C9H10ClF2NO2/c1-14-7-5(3-10)4-13-9(15-2)6(7)8(11)12/h4,8H,3H2,1-2H3
• InChI Key： BOPBXYJEHHSMOU-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(C(F)F)=C1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• XLogP3: 2.1
• Topological Polar Surface Area: 31.4

Additional information on 5-(Chloromethyl)-3-(difluoromethyl)-2,4-dimethoxypyridine

Recent Advances in the Application of 5-(Chloromethyl)-3-(difluoromethyl)-2,4-dimethoxypyridine (CAS: 1805325-04-5) in Chemical Biology and Pharmaceutical Research

The compound 5-(Chloromethyl)-3-(difluoromethyl)-2,4-dimethoxypyridine (CAS: 1805325-04-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery and development. This heterocyclic compound, characterized by its chloro- and difluoromethyl substituents, serves as a versatile building block for the synthesis of more complex molecules with potential therapeutic activities. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other biologically active compounds.

One of the key areas of research involving this compound focuses on its role as a precursor in the synthesis of novel pyridine-based kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives synthesized from 5-(Chloromethyl)-3-(difluoromethyl)-2,4-dimethoxypyridine exhibited potent inhibitory activity against several cancer-related kinases, including EGFR and VEGFR, with IC50 values in the low nanomolar range. The presence of the difluoromethyl group was found to significantly enhance binding affinity through favorable interactions with hydrophobic pockets in the kinase domains.

In antimicrobial research, recent work has highlighted the potential of this compound in addressing drug-resistant bacterial infections. A team at the University of Tokyo reported in Antimicrobial Agents and Chemotherapy that structural modifications of the pyridine core led to compounds with broad-spectrum activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The chloro- and difluoromethyl groups were identified as critical for membrane penetration and target binding, suggesting that 1805325-04-5 could serve as a valuable scaffold for developing new classes of antibiotics.

From a synthetic chemistry perspective, several innovative methodologies have been developed to further functionalize this compound. A 2024 Nature Communications paper described a palladium-catalyzed cross-coupling approach that enables the introduction of various aryl and heteroaryl groups at the 5-position, significantly expanding the structural diversity accessible from this building block. This advancement has opened new possibilities for creating targeted libraries of compounds for high-throughput screening in drug discovery programs.

The pharmacokinetic properties of derivatives based on 5-(Chloromethyl)-3-(difluoromethyl)-2,4-dimethoxypyridine have also been investigated in recent preclinical studies. Researchers have noted that the difluoromethyl group contributes to improved metabolic stability compared to non-fluorinated analogs, while the dimethoxy substitution pattern enhances solubility. These findings, published in recent issues of Drug Metabolism and Disposition, suggest that this scaffold may offer advantages in the development of orally bioavailable drugs.

Looking forward, the unique combination of reactivity and stability offered by 1805325-04-5 positions it as a promising intermediate for the development of next-generation therapeutics. Current research efforts are exploring its application in targeted protein degradation (PROTACs), antibody-drug conjugates (ADCs), and other emerging therapeutic modalities. As synthetic methodologies continue to evolve and biological screening becomes more sophisticated, we anticipate seeing more drug candidates derived from this scaffold entering clinical development in the coming years.